Cas no 91957-24-3 (2-methyl-2-(1-methyl-1H-indol-3-yl)propanoic acid)

• Product Name: 2-methyl-2-(1-methyl-1H-indol-3-yl)propanoic acid
• CAS No: 91957-24-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6084280
• PubChem ID: 15075610
• Update Time: 2025-10-19

2-methyl-2-(1-methyl-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methyl-1H-indol-3-yl)propanoic acid
• 1H-Indole-3-acetic acid, α,α,1-trimethyl-
• SCHEMBL16765470
• EN300-1828267
• 91957-24-3

• Inchi： 1S/C13H15NO2/c1-13(2,12(15)16)10-8-14(3)11-7-5-4-6-9(10)11/h4-8H,1-3H3,(H,15,16)
• InChI Key： CSEUZTYZMBJDFW-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(C)(C)C(O)=O)=C1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Melting Point: 181 °C(Solv: ethanol (64-17-5))
• Boiling Point: 391.9±17.0 °C(Predicted)
• pka: 5.08±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives